(2S,3R,4R,5R)-5-(6-aminopurin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide

• Molecular Formula: C12H16N6O4
• Molecular Weight: 308.29 g/mol
• IUPAC Name: (2S,3R,4R,5R)-5-(6-aminopurin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
• InChI: InChI=1S/C12H16N6O4/c1-2-14-11(21)8-6(19)7(20)12(22-8)18-4-17-5-9(13)15-3-16-10(5)18/h3-4,6-8,12,19-20H,2H2,1H3,(H,14,21)(H2,13,15,16)/t6-,7-,8+,12-/m1/s1
• InChI Key: JADDQZYHOWSFJD-HZLHGAJGSA-N
• Isomeric SMILES: CCNC(=O)[C@@H]1[C@@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O
• Canonical SMILES: CCNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
• Pictograms: Acute Toxic
• synonyms: 5' N Ethylcarboxamidoadenosine; 5'-N-Ethylcarboxamidoadenosine; Adenosine 5' N ethyluronamide; Adenosine, N6-Ethyl-carboxamido; Adenosine-5'-(N-ethylcarboxamide); Adenosine-5'-N-ethyluronamide; N Ethylcarboxamidoadenosine; N-Ethylcarboxamidoadenosine; N6 Ethyl carboxamido Adenosine; N6-Ethyl-carboxamido Adenosine; NECA

Description

A stable adenosine A1 and A2 receptor agonist. Experimentally, it inhibits cAMP and cGMP phosphodiesterase activity.

Scientific Research Applications

Synthesis and Structural Studies

• Polyamides Synthesis : A study by Hattori and Kinoshita (1979) discusses synthesizing polyamides containing uracil and adenine, key components related to the chemical structure , highlighting the significance of these compounds in macromolecular chemistry (Hattori & Kinoshita, 1979).
• X-ray Diffraction Studies : Sobell (1966) utilized X-ray diffraction methods to study the crystal structure of a purine-pyrimidine hydrogen-bonded complex, demonstrating the importance of structural analysis in understanding interactions between related chemical structures (Sobell, 1966).

Biomedical Research

• Antiviral Research : Research by Batool et al. (2020) in drug designing against NSP15 of SARS-CoV2 highlights the potential of structurally related compounds in developing treatments for viral diseases (Batool et al., 2020).
• Anti-Inflammatory Studies : Liu et al. (2017) synthesized a related heterocyclic compound and evaluated its anti-inflammatory activity, indicating the potential therapeutic applications of such chemicals (Liu, Liu, & Zheng, 2017).

Pharmaceutical Development

• Cardioprotection Research : Peart et al. (2002) explored adenosine-mediated cardioprotection, showcasing the significance of adenosine compounds, which are structurally related to the query chemical, in cardiovascular health (Peart, Flood, Linden, Matherne, & Headrick, 2002).
• Renin Inhibitors Design : A study by Thaisrivongs et al. (1987) on designing angiotensinogen transition-state analogs is an example of how structurally related compounds can be utilized in designing potent inhibitors for therapeutic purposes (Thaisrivongs, Pals, Kroll, Turner, & Han, 1987).